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Compound of Interest

Compound Name: UNC2541

Cat. No.: B611580 Get Quote

Introduction

UNC2541 is a potent and specific inhibitor of Mer tyrosine kinase (MerTK), a member of the

TAM (Tyro3, Axl, MerTK) family of receptor tyrosine kinases.[1][2][3][4] It functions by binding to

the ATP pocket of MerTK, exhibiting high selectivity over other TAM family members, Axl and

Tyro3.[1][5] The inhibition of MerTK by UNC2541 disrupts downstream signaling pathways that

regulate critical cellular processes such as efferocytosis (the clearance of apoptotic cells),

inflammation, cell survival, and proliferation.[4][6] These characteristics make UNC2541 a

valuable pharmacological tool for researchers studying TAM receptor biology and its

implications in oncology and immunology.

These application notes provide detailed information on the solubility, preparation, and storage

of UNC2541, along with example protocols for its use in experimental settings.

Chemical and Physical Properties
UNC2541 is a macrocyclic pyrimidine with the following properties:

Property Value

Molecular Formula C₂₄H₃₄FN₇O₂

Molecular Weight 471.57 g/mol [5][7][8][9]

CAS Number 1612782-86-1[5][7][8][9]
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Solubility and Stock Solution Preparation
The solubility of UNC2541 is critical for its effective use in in vitro and in vivo experiments. It is

practically insoluble in aqueous solutions.

Solubility Data

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 10 mg/mL 21.21 mM

Requires sonication

and warming to 60°C

to fully dissolve.[1][5]

[9]

94 mg/mL 199.33 mM

Maximum solubility in

fresh, anhydrous

DMSO. Hygroscopic

DMSO can

significantly reduce

solubility.[7]

Water Insoluble Insoluble

Ethanol Insoluble Insoluble

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol outlines the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays.

Materials:

UNC2541 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b611580?utm_src=pdf-body
https://www.medchemexpress.com/unc2541.html
https://www.glpbio.com/gc37858.html
https://file.medchemexpress.com/batch_PDF/HY-125510/UNC2541-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/unc2541.html
https://www.benchchem.com/product/b611580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Water bath or heat block set to 37°C-60°C

Sonicator bath

Procedure:

Weighing: Accurately weigh the desired amount of UNC2541 powder. For example, to make

1 mL of a 10 mM solution, weigh out 4.72 mg of UNC2541.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

UNC2541 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

To aid dissolution, gently warm the tube in a water bath (37°C is often sufficient, but

heating up to 60°C may be required).[5][9]

Alternate warming with periods of vortexing and sonication until the powder is completely

dissolved and the solution is clear.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile tubes.[1][5][8]

Storage: Store the aliquots as recommended in the storage section below.
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Weigh UNC2541 Powder

Add Anhydrous DMSO

Aid Dissolution
(Vortex, Warm, Sonicate)

Is Solution Clear?

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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